Diisopropylphosphoramidous dichloride

Specification

Introduction

Physical and Chemical Properties

Structural Characteristics

Diisopropylphosphoramidous dichloride contains a phosphorus atom connected to two chlorine atoms and a nitrogen atom from the diisopropylamine group. This arrangement creates a reactive center at the phosphorus atom, allowing for nucleophilic substitution reactions that are fundamental to its applications in organic synthesis .

Physical Properties

The compound exhibits distinct physical properties that are important for its handling, storage, and application in laboratory settings. The following table summarizes the key physical properties of diisopropylphosphoramidous dichloride:

These properties demonstrate that diisopropylphosphoramidous dichloride is a moderately volatile liquid with significant thermal stability, though its flash point indicates potential flammability hazards .

Chemical Properties

Diisopropylphosphoramidous dichloride exhibits several important chemical properties:

• Moisture Sensitivity: The compound is highly sensitive to moisture and requires storage under inert atmosphere conditions .

• Reactivity with Nucleophiles: It readily undergoes nucleophilic substitution reactions, particularly with alcohols, to form phosphite derivatives .

• Hydrolytic Instability: In the presence of water, the compound hydrolyzes, which can lead to the formation of phosphorous acid derivatives and the release of hydrogen chloride .

• Oxidative Transformations: Phosphite intermediates formed from diisopropylphosphoramidous dichloride can be oxidized to form stable phosphate derivatives, a property extensively utilized in nucleotide synthesis .

Synthesis Methods

The synthesis of diisopropylphosphoramidous dichloride typically involves the controlled reaction of phosphorus trichloride with diisopropylamine. This process represents a monoamination reaction where one of the chlorine atoms of phosphorus trichloride is selectively substituted with the diisopropylamine group .

The reaction is generally conducted under anhydrous conditions and in an inert atmosphere, using dry solvents such as diethyl ether. Temperature control is critical, with the reaction typically initiated at low temperatures (-40°C) to ensure selectivity and minimize side reactions. The reaction mixture is then allowed to warm gradually and stirred for an extended period to ensure completion .

Following the reaction, the product is isolated through filtration to remove the diisopropylamine hydrochloride salt formed as a byproduct, followed by concentration and distillation under reduced pressure to obtain the purified diisopropylphosphoramidous dichloride .

Applications in Chemical Research

Phosphorylation Reactions

Diisopropylphosphoramidous dichloride serves as a key reagent in phosphorylation reactions, particularly in the synthesis of phosphate esters. When reacted with alcohols in the presence of activators such as 1H-tetrazole, it forms phosphite intermediates that can be further oxidized to yield phosphate derivatives .

The compound is classified as both corrosive and potentially explosive when dry, highlighting the need for specialized training and facilities when handling this material. Its violent reaction with water further underscores the importance of maintaining anhydrous conditions during its use and storage .

Given these hazards, diisopropylphosphoramidous dichloride is subject to transportation regulations and requires appropriate packaging and labeling when shipped. The UN designation (UN 2846) and hazard class (4.2) indicate that it is classified as a spontaneously combustible substance .